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Introduction

The optochin susceptibility test is a critical differential test used in microbiology for the
presumptive identification of Streptococcus pneumoniae from other alpha-hemolytic
streptococci, often referred to as viridans streptococci.[1][2][3] Optochin, chemically known as
ethylhydrocupreine hydrochloride, is a quinine derivative that selectively inhibits the growth of
S. pneumoniae at very low concentrations.[3][4][5] Other alpha-hemolytic streptococci are
typically resistant to optochin.[2][3] This differential inhibition provides a reliable method for
distinguishing S. pneumoniae, a significant human pathogen, from other closely related species
that are part of the normal respiratory flora.[1][6] The test is performed on a 5% sheep blood
agar plate and relies on the formation of a zone of inhibition around an optochin-impregnated
disk.[1][4]

Principle of the Test

The optochin test is based on the differential susceptibility of alpha-hemolytic streptococci to
the chemical optochin. Streptococcus pneumoniae possesses a unique sensitivity to optochin,
which alters the surface tension of the bacterial cell membrane, leading to cell lysis and the
formation of a visible zone of growth inhibition around the optochin disk.[4][7] In contrast, other
alpha-hemolytic streptococci are resistant to the concentration of optochin present in the test
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disk and will grow up to the edge of the disk.[2][3] This distinct difference in growth patterns
allows for the presumptive identification of S. pneumoniae.

Materials and Reagents
¢ Culture Media: 5% Sheep Blood Agar plates[1]
o Reagents: Optochin disks (5 ug, 6 mm diameter)[2][3]
e Cultures:
o Pure, isolated colonies of an alpha-hemolytic Streptococcus to be tested.
o Quality control strains:
» Positive Control:Streptococcus pneumoniae ATCC 49619 or ATCC 6305[1][8]

» Negative Control:Streptococcus mitis ATCC 49456 or Enterococcus faecalis ATCC
29212[1]

e Equipment:
o Sterile inoculating loops or cotton swabs[1]
o Sterile forceps[4]
o Incubator with a 5-10% CO2 atmosphere, maintained at 35 + 2°C[1][5]
o Ruler or caliper for measuring zone diameters in millimeters[8]
o Bunsen burner
o Personal Protective Equipment (PPE)

Quality Control

Prior to or concurrent with testing unknown isolates, it is imperative to perform quality control
testing to ensure the accuracy of the results.
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» Positive Control: Streak Streptococcus pneumoniae ATCC 49619 on a 5% sheep blood agar
plate and apply an optochin disk. After incubation, a zone of inhibition of 214 mm should be
observed.[1]

» Negative Control: Streak Streptococcus mitis ATCC 49456 or Enterococcus faecalis ATCC
29212 on a 5% sheep blood agar plate and apply an optochin disk. After incubation, no zone
of inhibition should be observed.[1]

These quality control procedures should be performed with each new lot of optochin disks and
as required by laboratory protocols.

Experimental Protocol

The following protocol outlines the step-by-step procedure for performing the optochin
susceptibility test.

Inoculum Preparation and Inoculation

» Using a sterile inoculating loop or cotton swab, select 2-3 well-isolated colonies of the alpha-
hemolytic streptococcus to be tested.[4]

o Streak the colonies onto a 5% sheep blood agar plate to obtain confluent growth in the area
of inoculation.[8][9]

Disk Application

» Using sterile forceps, aseptically place a 5 ug optochin disk onto the inoculated surface of
the agar.[4]

o Gently press the disk with the forceps to ensure it adheres firmly to the agar surface.[4][8]

Incubation

 Incubate the plate at 35 + 2°C for 18-24 hours in an atmosphere containing 5-10% CO2.[1]
[5] A CO2-enriched environment is crucial as some strains of S. pneumoniae may not grow
well in ambient air.[7][8]

Examination and Measurement
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 After the incubation period, examine the plate for a zone of inhibition around the optochin

disk.

« If a zone of inhibition is present, measure its diameter in millimeters (mm) using a ruler or

caliper. The measurement should include the diameter of the disk.[3][8]

Data Presentation and Interpretation of Results

The diameter of the zone of inhibition is measured to determine the susceptibility of the

organism to optochin. The results are interpreted as follows:

Zone of Inhibition ]
Presumptive

Diameter (6 mm Interpretation o Further Action
) Identification
disk)
Report as
) Streptococcus
> 14 mm Susceptible ] Streptococcus
pneumoniae )
pneumoniae.
If the zone is between
7-13 mm, a bile
solubility test is
recommended for
] ) Not Streptococcus ] ]
<14 mm Intermediate/Resistant ) confirmation, as some
pneumoniae ) )
S. pneumoniae strains
can show smaller
zones of inhibition.[2]
[31[4]
o ] Viridans group Report as viridans
No zone of inhibition Resistant

streptococcus

group streptococcus.

Limitations of the Test

While the optochin test is a reliable presumptive test, there are some limitations to consider:

e Some strains of S. pneumoniae have been reported to be optochin-resistant.[2][4]
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o Other alpha-hemolytic streptococci may occasionally show slight susceptibility to optochin,
resulting in small zones of inhibition.[7][8]

» For isolates with intermediate zone sizes (less than 14 mm), a confirmatory test such as the
bile solubility test is necessary for definitive identification.[2][7]

e The test requires a pure culture of the organism.

e Proper incubation conditions, specifically a CO2-enriched atmosphere, are critical for the
growth of some S. pneumoniae strains.[7][8]

Visualizations
Experimental Workflow
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Caption: Workflow diagram of the optochin susceptibility test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Standard Operating
Procedure for the Optochin Susceptibility Test]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1217857#standard-operating-procedure-for-the-
optochin-test-in-a-laboratory-setting]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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